Cas no 864071-82-9 (N'-Nitrosonornicotine-N-b-D-glucuronide)

• Product Name: N'-Nitrosonornicotine-N-b-D-glucuronide
• CAS No: 864071-82-9
• MF: C₁₅H₁₉N₃O₇
• MW: 353.327264070511
• CID: 718562
• PubChem ID: 90477161
• Update Time: 2025-05-20

N'-Nitrosonornicotine-N-b-D-glucuronide Chemical and Physical Properties

Names and Identifiers

• Pyridinium, 1-b-D-glucopyranuronosyl-3-[(2S)-1-nitroso-2-pyrrolidinyl]-,inner salt
• N'-NITROSONORNICOTINE-N-B-D-GLUCURONIDE
• 864071-82-9
• (2S,3S,4S,5R,6R)-3,4,5-trihydroxy-6-[3-[(2S)-1-nitrosopyrrolidin-2-yl]pyridin-1-ium-1-yl]oxane-2-carboxylate
• DTXSID001335826
• N'-Nitrosonornicotine N-glucuronide
• W-203968
• Na(2)-Nitrosonornicotine N-glucuronide
• (2S,3S,4S,5R,6R)-3,4,5-Trihydroxy-6-(3-((S)-1-nitrosopyrrolidin-2-yl)pyridin-1-ium-1-yl)tetrahydro-2H-pyran-2-carboxylate
• N'-Nitrosonornicotine-N-b-D-glucuronide

• Inchi： 1S/C15H19N3O7/c19-10-11(20)13(15(22)23)25-14(12(10)21)17-5-1-3-8(7-17)9-4-2-6-18(9)16-24/h1,3,5,7,9-14,19-21H,2,4,6H2/t9-,10-,11-,12+,13-,14+/m0/s1
• InChI Key： PSNAJRIZSDTBSS-ARFNZGECSA-N
• SMILES： O1[C@H](C(=O)[O-])[C@H]([C@@H]([C@H]([C@@H]1[N+]1C=CC=C(C=1)[C@@H]1CCCN1N=O)O)O)O

Computed Properties

• Exact Mass: 353.12200
• Monoisotopic Mass: 353.12229995g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 147Ų

Experimental Properties

• PSA: 146.60000
• LogP: -2.53970

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Sugar acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Sugar acids and derivatives

Additional information on N'-Nitrosonornicotine-N-b-D-glucuronide

Introduction to N'-Nitrosonornicotine-N-b-D-glucuronide (CAS No. 864071-82-9)

N'-Nitrosonornicotine-N-b-D-glucuronide, a compound with the chemical identifier CAS No. 864071-82-9, represents a significant area of interest in the field of pharmaceutical chemistry and toxicology. This compound, derived from the naturally occurring alkaloid nornicotine, has garnered attention due to its unique metabolic pathways and potential biological activities. The glucuronide conjugation in its structure not only influences its solubility and stability but also plays a crucial role in its pharmacokinetic behavior.

The structure of N'-Nitrosonornicotine-N-b-D-glucuronide features a nitroso group attached to the nornicotine backbone, which is further modified by the addition of a beta-D-glucuronide moiety. This modification is typical of Phase II metabolic processes in the body, where glucuronic acid conjugates with various compounds to enhance their excretion. The presence of both the nitroso group and the glucuronide suggests that this compound may exhibit both pro-mutagenic and detoxifying properties, depending on the biological context.

Recent studies have begun to explore the pharmacological profile of N'-Nitrosonornicotine-N-b-D-glucuronide, particularly in relation to its potential role in nicotine metabolism and carcinogenesis. Research indicates that this compound may serve as an intermediate in the metabolic pathway of nicotine, particularly in individuals who consume tobacco products. The glucuronidation process can significantly alter the bioavailability and toxicity of the parent compound, making it a critical area for further investigation.

One of the most intriguing aspects of N'-Nitrosonornicotine-N-b-D-glucuronide is its potential as a biomarker for nicotine exposure. By analyzing levels of this compound in biological samples, researchers can gain insights into an individual's tobacco consumption patterns and their associated health risks. This has significant implications for both clinical diagnostics and public health initiatives aimed at reducing tobacco-related diseases.

The chemical properties of N'-Nitrosonornicotine-N-b-D-glucuronide also make it a valuable tool for studying enzyme mechanisms involved in drug metabolism. Specifically, the glucuronidation reaction is catalyzed by UDP-glucuronosyltransferases (UGTs), a family of enzymes that play a pivotal role in detoxifying numerous xenobiotics and endogenous compounds. Investigating how UGTs interact with this compound can provide valuable insights into enzyme substrate specificity and catalytic efficiency.

In addition to its metabolic significance, N'-Nitrosonornicotine-N-b-D-glucuronide has been studied for its potential pharmacological effects. Preliminary research suggests that this compound may exhibit both anti-inflammatory and neuroprotective properties, although more extensive studies are needed to confirm these findings. The nitroso group, while known for its potential mutagenicity in certain contexts, may also contribute to these beneficial effects through redox signaling pathways.

The synthesis of N'-Nitrosonornicotine-N-b-D-glucuronide presents unique challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to produce this compound with high purity and yield. These synthetic methods are not only important for research purposes but also for developing novel therapeutic agents based on similar structures. The ability to efficiently synthesize glucuronide conjugates like this one could open up new avenues for drug development in areas such as oncology and metabolic disorders.

From a regulatory perspective, N'-Nitrosonornicotine-N-b-D-glucuronide falls under the category of metabolites that require careful monitoring due to its potential health implications. Regulatory agencies often require detailed toxicological profiles for such compounds to ensure their safe use in pharmaceutical applications. This includes assessing their genotoxicity, carcinogenicity, and reproductive toxicity through various in vitro and in vivo assays.

The role of N'-Nitrosonornicotine-N-b-D-glucuronide in environmental chemistry is also worth mentioning. As a metabolite of nicotine, it can be detected in environmental matrices such as water and soil samples from areas with significant tobacco cultivation or consumption. Studying its environmental fate helps researchers understand how human activities impact ecosystems and how these impacts can be mitigated.

Future research directions for N'-Nitrosonornicotine-N-b-D-glucuronide include exploring its role in chronic diseases associated with nicotine exposure, such as cardiovascular disorders and neurodegenerative diseases. Additionally, investigating its interactions with other drugs and toxins could provide insights into drug-drug interactions and multi-drug resistance mechanisms.

In conclusion, N'-Nitrosonornicotine-N-b-D-glucuronide (CAS No. 864071-82-9) is a multifaceted compound with significant implications in pharmaceutical chemistry, toxicology, and environmental science. Its unique structure and biological activities make it a valuable subject for further research, potentially leading to new therapeutic applications and a deeper understanding of nicotine metabolism and toxicity.